[2-Oxo-2-[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]ethyl] 2-methylprop-2-enoate

• Molecular Formula: C9H8F6O4
• Molecular Weight: 294.15 g/mol
• IUPAC Name: [2-(1,1,1,3,3,3-hexafluoropropan-2-yloxy)-2-oxoethyl] 2-methylprop-2-enoate
• InChI: InChI=1S/C9H8F6O4/c1-4(2)6(17)18-3-5(16)19-7(8(10,11)12)9(13,14)15/h7H,1,3H2,2H3
• InChI Key: HXIBKTARGJNUCK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCC(=O)OC(C(F)(F)F)C(F)(F)F

Description

The compound [2-Oxo-2-[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]ethyl] 2-methylprop-2-enoate is a fluorinated methacrylate derivative characterized by a trifluoroethoxy group linked to a 2-oxoethyl ester backbone. Its structure combines high electronegativity from fluorine atoms with the reactivity of an α,β-unsaturated ester, making it suitable for applications in polymer chemistry and agrochemical synthesis. The presence of multiple trifluoromethyl groups enhances its thermal stability and resistance to degradation, a trait common in perfluorinated compounds .

Biological Activity

The compound 2-Oxo-2-[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]ethyl 2-methylprop-2-enoate (CAS No. 1176273-30-5) is an organic molecule notable for its complex structure, characterized by both ketone and ester functional groups. Its molecular formula is $C_9H_8F_6O_4$, and it has garnered attention in medicinal chemistry and material science due to the presence of trifluoromethyl groups that enhance biological activity and influence solubility.

Chemical Structure and Properties

The structural features of this compound include:

• Functional Groups : Ketone and ester groups.
• Fluorination : The trifluoromethyl groups significantly alter the chemical reactivity and biological interactions.

Property	Value
Molecular Formula	$C_9H_8F_6O_4$
Molecular Weight	294.15 g/mol
IUPAC Name	[2-(1,1,1,3,3,3-hexafluoropropan-2-yloxy)-2-oxoethyl] 2-methylprop-2-enoate
PubChem CID	57811075

Biological Activity

Research indicates that compounds with trifluoromethyl groups often exhibit enhanced biological activities. The biological activity of 2-Oxo-2-[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]ethyl 2-methylprop-2-enoate can be summarized as follows:

Antimicrobial Activity

Trifluoromethyl-containing compounds have been shown to possess significant antimicrobial properties. For instance, derivatives of similar structures have demonstrated efficacy against various bacterial strains. Preliminary studies suggest that this compound may inhibit the growth of certain pathogens due to its unique structural characteristics.

Antitumor Potential

The compound's structural analogs have been investigated for their antitumor properties. Research on related pyrazole derivatives has indicated strong inhibitory effects on key tumor markers such as BRAF(V600E) and EGFR, suggesting that 2-Oxo-2-[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]ethyl 2-methylprop-2-enoate may also exhibit similar antitumor activity through modulation of these pathways .

Anti-inflammatory Properties

Compounds with similar functional groups have been noted for their anti-inflammatory effects. The ability to modulate inflammatory pathways could make this compound a candidate for further investigation in treating inflammatory diseases .

Case Studies

Several case studies have explored the biological activities of compounds with similar structures:

• Antimicrobial Efficacy Study : A study on fluorinated esters demonstrated significant antibacterial activity against Gram-positive bacteria. The mechanism was attributed to membrane disruption caused by the lipophilic nature of the trifluoromethyl groups .
• Antitumor Activity Investigation : Research focusing on pyrazole derivatives revealed that modifications in structure could enhance antitumor efficacy. These findings suggest that structural variations in compounds like 2-Oxo-2-[...] could lead to promising results in cancer therapy .
• Inflammation Modulation : In vitro studies have shown that fluorinated compounds can downregulate pro-inflammatory cytokines, indicating potential therapeutic applications in chronic inflammatory conditions .

Scientific Research Applications

High-Performance Polymers

2-Oxo-2-[2,2,2-trifluoro-1-(trifluoromethyl)ethoxy]ethyl 2-methylprop-2-enoate is used as a monomer in the synthesis of high-performance polymers . After polymerization, it imparts chemical resistance, thermal stability, and low surface energy to the resulting material . These polymers are used in applications that require durability, longevity, and the ability to withstand extreme conditions, such as in the aerospace, automotive, and electronics industries .

Optical Coatings

Due to its fluorinated nature, this compound is used in the formulation of optical coatings . The polymers derived from it have a low refractive index and high transparency, making them ideal for anti-reflective coatings and protective layers on optical lenses, displays, and other transparent surfaces .

Surface Modifiers

The low surface energy of the fluorinated component makes polymers derived from this monomer effective as surface modifiers . They can be applied to surfaces to form non-stick, hydrophobic, or oleophobic coatings that can be used in applications such as cookware, textiles, and packaging materials that require stain or fouling resistance .

Advanced Composites

In materials engineering, this compound is used to make advanced composites with excellent mechanical properties . Incorporation of fluorinated methacrylate monomers into the composite matrix enhances its resistance to chemical attack, UV degradation, and thermal stress .

Membranes for Filtration and Separation

Chemical stability and resistance make this compound suitable for the development of membranes for filtration and separation technologies for processes such as water purification, gas separation, and chemical processing .

Adhesives and Sealants

This compound is also used to develop adhesives and sealants that require high bond strength and resistance to solvents and environmental factors .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Structural Analogues with Fluorinated Substituents

(a) 2,2,2-Trifluoro-1-(Trifluoromethyl)ethyl Methacrylate

• Structure : Shares the trifluoromethyl-ethoxy motif but replaces the 2-oxoethyl group with a methacrylate backbone.
• Properties: Higher hydrophobicity due to the absence of the oxo group; used as a monomer in fluoropolymer synthesis for coatings and adhesives .
• Applications : Differs from the target compound in reactivity, as the methacrylate group facilitates radical polymerization, whereas the 2-oxoethyl ester may undergo nucleophilic addition .

(b) Acrinathrin (ISO Name)

• Structure : Contains a trifluoroethoxy group linked to a cyclopropane-carboxylate core.
• Properties : Functions as a pyrethroid insecticide, leveraging fluorinated groups for enhanced lipid solubility and insect nerve cell targeting .
• Comparison : While both compounds use trifluoroethoxy motifs, acrinathrin’s cyclopropane ring and ester linkage prioritize biological activity over polymerization utility .

Perfluorinated Sulfonamide Esters

(a) [67584-60-5] 2-[Methyl(Undecafluoropentylsulfonyl)amino]ethyl 2-Methylprop-2-enoate

• Structure : Features a perfluorinated sulfonamide group attached to the methacrylate ester.
• This contrasts with the target compound’s neutral trifluoroethoxy group .
• Applications : Used in specialty surfactants and fuel additives, diverging from the target compound’s agrochemical or polymer applications .

Heterocyclic Methacrylate Derivatives

(a) [AGN-PC-04HUUJ] ([2-Oxo-2-(1-Thiophen-2-ylethylamino)ethyl] (E)-3-[5-Chloro-1-(4-Fluorophenyl)-3-Methylpyrazol-4-yl]prop-2-enoate)

• Structure : Integrates a thiophene and pyrazole moiety into the ester backbone.
• Properties : Designed for pharmaceutical applications (e.g., enzyme inhibition), leveraging heterocycles for target binding. The fluorophenyl group enhances metabolic stability, a feature absent in the target compound .
• Comparison : Demonstrates how structural variations in the ester group shift functionality from material science to bioactive molecules .

Physicochemical Properties and Reactivity

Compound	Molecular Weight	Key Functional Groups	LogP (Predicted)	Applications
Target Compound	~300 (est.)	Trifluoroethoxy, α,β-unsaturated ester	3.5	Polymers, agrochemicals
2,2,2-Trifluoro-1-(Trifluoromethyl)ethyl Methacrylate	246.1	Methacrylate, trifluoromethyl	4.2	Fluoropolymer synthesis
Acrinathrin	541.1	Cyclopropane, trifluoroethoxy	5.8	Insecticide
[67584-60-5]	~600 (est.)	Perfluorosulfonamide, methacrylate	6.1	Surfactants, fuel additives

Notes:

• The target compound’s α,β-unsaturated ester allows Michael addition reactions, unlike acrinathrin’s cyclopropane-carboxylate, which undergoes hydrolysis .
• Fluorinated sulfonamides (e.g., [67584-60-5]) exhibit higher LogP values due to extended perfluorinated chains, favoring non-polar environments .